Cas no 938-96-5 (2-(4-Hydroxyphenyl)Propionic Acid)

2-(4-Hydroxyphenyl)Propionic Acid, also known as 4-Hydroxyphenylpropionic acid, is a phenolic derivative with the molecular formula C9H10O3. This compound features a carboxyl group and a hydroxyl group attached to a phenyl ring, making it a versatile intermediate in organic synthesis and pharmaceutical applications. It is particularly valued for its role as a precursor in the production of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The compound exhibits good stability and solubility in polar solvents, facilitating its use in various chemical reactions. Its structural properties also make it useful in studying enzymatic processes and metabolic pathways. High-purity grades are available for research and industrial applications.
2-(4-Hydroxyphenyl)Propionic Acid structure
938-96-5 structure
Product Name:2-(4-Hydroxyphenyl)Propionic Acid
CAS No:938-96-5
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00128847
CID:83236
PubChem ID:87571384
Update Time:2025-11-01

2-(4-Hydroxyphenyl)Propionic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-hydroxyphenyl)propionic acid
    • 2-(4-hydroxyphenyl)propanoic acid
    • 4-Hydroxyhydratropic acid
    • 4-Hydroxyhydratropate
    • 2-(4-Hydroxyphenyl)propionate
    • 4-hydroxyphenyl-2-propionic acid
    • 2-(4'-Hydroxyphenyl)-propionic acid
    • 4-hydroxy-alpha-methylphenylacetic acid
    • (R)-2-(4-Hydroxyphenyl)propanoic acid
    • 2-(4-Hydroxyphenyl)propionicAcid
    • (S)-2-(4-Hydroxyphenyl)propanoic Acid
    • C03080
    • 4-hydroxyphenyl propanoic
    • 4-Hydroxy-α-methylbenzeneacetic acid (ACI)
    • Hydratropic acid, p-hydroxy- (6CI, 7CI, 8CI)
    • 2-(4′-Hydroxyphenyl)-propionic acid
    • 2-(p-Hydroxyphenyl)-propionic acid
    • Methyl 4-hydroxyphenylacetic acid
    • Q27105516
    • 2-(4-Hydroxyphenyl)propionic acid, (+/-)-
    • BDBM231637
    • MFCD00128847
    • 2-(4-hydroxyphenyl)- propionic acid
    • F17592
    • (2RS)-2-(4-Hydroxyphenyl)propionic acid, >=95.0% (qNMR)
    • SY232364
    • 2-(4-Hydroxy-phenyl)-propionic acid
    • Benzeneacetic acid,4-hydroxy-a-methyl-
    • MFCD30449523
    • EINECS 213-352-7
    • ZHMMPVANGNPCBW-UHFFFAOYSA-N
    • CHEBI:1868
    • 55FH3476SI
    • SCHEMBL288003
    • DTXSID90917911
    • CS-0059228
    • 2-(4-Hydroxyphenyl)propanoic acid, AldrichCPR
    • 4-HYDROXY-.ALPHA.-METHYLBENZENEACETIC ACID
    • P-HYDROXY HYDRATROPIC ACID
    • FT-0650614
    • AKOS015856371
    • CHEMBL188281
    • 4-hydroxyphenyl propanoic acid
    • AS-48047
    • SY232323
    • MFCD21606316
    • UNII-55FH3476SI
    • BENZENEACETIC ACID, 4-HYDROXY-.ALPHA.-METHYL-
    • InChI=1/C9H10O3/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6,10H,1H3,(H,11,12)
    • H1037
    • NS00041919
    • ZHMMPVANGNPCBW-UHFFFAOYSA-
    • Methyl-4-hydroxyphenylacetic acid
    • 938-96-5
    • 2-(4-Hydroxyphenyl)Propionic Acid
    • MDL: MFCD00128847
    • Inchi: 1S/C9H10O3/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6,10H,1H3,(H,11,12)
    • InChI Key: ZHMMPVANGNPCBW-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C1C=CC(O)=CC=1)O

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1708 (rough estimate)
  • Melting Point: 129.0 to 133.0 deg-C
  • Boiling Point: 254.38°C (rough estimate)
  • Flash Point: 166.5°C
  • Refractive Index: 1.5760 (estimate)
  • PSA: 57.53000
  • LogP: 1.58030
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Hydroxyphenyl)Propionic Acid Security Information

2-(4-Hydroxyphenyl)Propionic Acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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2-(4-Hydroxyphenyl)Propionic Acid Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis of arylacetic and 2-arylpropionic acids by electrocarboxylation of benzylic compounds bearing a leaving group other than a halogen
Gal, J.; Folest, J. C.; Troupel, M.; Moingeon, M. O.; Chaussard, J., New Journal of Chemistry, 1995, 19(4), 401-7

Production Method 2

Reaction Conditions
Reference
Fermentative manufacture of 2-(p-hydroxyphenyl)propionic acid
, Japan, , ,

Production Method 3

Reaction Conditions
Reference
Stereoselective determination of L-amino acids using column liquid chromatography with an enzymic solid-phase reactor and chemiluminescence detection
Jansen, H.; Brinkman, U. A. T.; Frei, R. W., Journal of Chromatography, 1988, 440, 217-23

Production Method 4

Reaction Conditions
Reference
α-Hydroxyarylalkanoic acids
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
Reference
4-(α-Alkyl-α-cyanomethyl)-2,6-disubstituted phenols
, United States, , ,

Production Method 6

Reaction Conditions
Reference
2-(4-Hydroxyphenyl)propionic acid
, Japan, , ,

Production Method 7

Reaction Conditions
Reference
Phenylalkanoic acids and derivatives of benzoxazole therefrom
, European Patent Organization, , ,

Production Method 8

Reaction Conditions
Reference
Effect of some aromatic-aliphatic acids on the inhibition of denaturation of serum albumin and stabilization of erythrocyte membranes. Quantitative relations between structure and biological activity
Kuchar, M.; Brunova, B.; Roubal, Z.; Nemecek, O., Cesko-Slovenska Farmacie, 1976, 25(3-4), 105-12

Production Method 9

Reaction Conditions
Reference
α-Substituted phenylacetic acids prepared by the Willgerodt-Kindler reaction
Moreau, Robert; Durand-Henchoz, Simone, Comptes Rendus des Seances de l'Academie des Sciences, 1970, 271(14), 862-4

Production Method 10

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0.3 h, -65 °C; -65 °C → rt; 2.5 h, rt
Reference
Antileukotrienic phenethylamido derivatives of arylalkanoic acids in the treatment of ulcerative colitis
Junek, Richard; Kverka, Miloslav; Jandera, Antonin; Panajotova, Vladimira; Satinsky, Dalibor; et al, European Journal of Medicinal Chemistry, 2009, 44(1), 332-344

Production Method 11

Reaction Conditions
Reference
Microbial hydroxylation of 2-phenylpropionic acid
Kuge, Yukihiro; Mochida, Kenichi; Uwajima, Takayuki, Agricultural and Biological Chemistry, 1991, 55(4), 1099-104

Production Method 12

Reaction Conditions
Reference
α-Methylated analogs of triiodothyroalkanoic acids: synthesis and biological activity
Zenker, N.; Ekpe, A. E.; Hubbard, L. S., Journal of Medicinal Chemistry, 1992, 35(3), 548-52

Production Method 13

Reaction Conditions
Reference
Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts
Le Manach, Claire; Dam, Jean; Woodland, John G.; Kaur, Gurminder; Khonde, Lutete P.; et al, Journal of Medicinal Chemistry, 2021, 64(4), 2291-2309

Production Method 14

Reaction Conditions
Reference
2-Arylpropionic CXC Chemokine Receptor 1 (CXCR1) Ligands as Novel Noncompetitive CXCL8 Inhibitors
Allegretti, Marcello; Bertini, Riccardo; Cesta, Maria Candida; Bizzarri, Cinzia; Di Bitondo, Rosa; et al, Journal of Medicinal Chemistry, 2005, 48(13), 4312-4331

Production Method 15

Reaction Conditions
Reference
α-Arylalkanoic acid derivatives
, European Patent Organization, , ,

Production Method 16

Reaction Conditions
Reference
Phenylacetic and thienylacetic acids.
, European Patent Organization, , ,

Production Method 17

Reaction Conditions
Reference
Substituted 4,10-dihydro-10-oxothienobenzoxepins and intermediates and their use as medicaments
, European Patent Organization, , ,

Production Method 18

Reaction Conditions
Reference
Phenylalkanoic acids
, United States, , ,

Production Method 19

Reaction Conditions
Reference
The synthesis of arylpropionic acids and the quantitative relationship between the structure and the activation of fibrinolysis
Kuchar, Miroslav; Brunova, Bohumila; Rejholec, Vaclav; Roubal, Zdenek; Nemecek, Oldrich, Collection of Czechoslovak Chemical Communications, 1981, 46(5), 1173-87

2-(4-Hydroxyphenyl)Propionic Acid Raw materials

2-(4-Hydroxyphenyl)Propionic Acid Preparation Products

Additional information on 2-(4-Hydroxyphenyl)Propionic Acid

Comprehensive Overview of 2-(4-Hydroxyphenyl)Propionic Acid (CAS No. 938-96-5): Properties, Applications, and Industry Insights

2-(4-Hydroxyphenyl)Propionic Acid (CAS No. 938-96-5), also known as p-Hydroxyphenylpropionic Acid, is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and food additives. Its molecular structure, featuring a hydroxyl group attached to a phenyl ring and a propionic acid side chain, makes it a valuable intermediate in synthetic chemistry. This article delves into its chemical properties, industrial uses, and emerging trends, addressing common queries such as "Is 2-(4-Hydroxyphenyl)Propionic Acid safe?" and "What are the benefits of p-Hydroxyphenylpropionic Acid in skincare?".

The compound’s CAS No. 938-96-5 is a critical identifier for researchers and manufacturers, ensuring precise documentation and regulatory compliance. With a growing interest in natural derivatives and sustainable synthesis, 2-(4-Hydroxyphenyl)Propionic Acid has gained attention for its role in green chemistry initiatives. Recent studies highlight its potential as a precursor for biodegradable polymers, aligning with global demands for eco-friendly materials. Searches like "How to synthesize 2-(4-Hydroxyphenyl)Propionic Acid sustainably?" reflect this trend.

In the pharmaceutical industry, 2-(4-Hydroxyphenyl)Propionic Acid serves as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents. Its phenolic moiety contributes to radical-scavenging properties, making it relevant in formulations targeting oxidative stress. Questions such as "Can p-Hydroxyphenylpropionic Acid replace synthetic antioxidants?" are frequently explored in academic forums. Additionally, its low toxicity profile (addressed in queries like "Is CAS 938-96-5 FDA-approved?") supports its use in nutraceuticals.

The cosmetics sector leverages 2-(4-Hydroxyphenyl)Propionic Acid for its skin-brightening and anti-aging effects. As consumers prioritize "clean beauty" ingredients, this compound’s compatibility with natural formulations has spurred innovation. Trends like "phenolic acids in skincare" and "plant-based actives" often feature this molecule. Its ability to inhibit tyrosinase activity (a key enzyme in melanin production) answers searches like "How does Hydroxyphenylpropionic Acid reduce hyperpigmentation?".

From a technical perspective, CAS No. 938-96-5 exhibits a melting point of 130–133°C and solubility in polar solvents like ethanol and water. These properties are crucial for formulation scientists, as seen in queries such as "What solvents dissolve 2-(4-Hydroxyphenyl)Propionic Acid?". Analytical methods like HPLC and NMR are standard for purity verification, addressing concerns like "How to test p-Hydroxyphenylpropionic Acid purity?".

Looking ahead, 2-(4-Hydroxyphenyl)Propionic Acid is poised to play a pivotal role in bio-based economies. Its integration into circular production models and responses to "upcycling phenolic waste" searches underscore its sustainability appeal. Whether in drug development, cosmetic science, or material innovation, this compound exemplifies the intersection of chemistry and environmental responsibility.

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